Cas no 88443-91-8 (Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy-)

Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy- structure
88443-91-8 structure
Product Name:Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy-
CAS No:88443-91-8
MF:C17H30O5
MW:314.417106151581
CID:632559
PubChem ID:70477579
Update Time:2025-04-19

Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 3-(6-cyclohexylhexyl)-3-hydroxy-
    • 3-(6-cyclohexylhexyl)-3-hydroxypentanedioic acid
    • 88443-91-8
    • DTXSID50742100
    • SCHEMBL10940711
    • Inchi: 1S/C17H30O5/c18-15(19)12-17(22,13-16(20)21)11-7-2-1-4-8-14-9-5-3-6-10-14/h14,22H,1-13H2,(H,18,19)(H,20,21)
    • InChI Key: LRUUPJSZKQGLHN-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCC1CCCCC1

Computed Properties

  • Exact Mass: 314.20932405g/mol
  • Monoisotopic Mass: 314.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 94.8Ų
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